Cas no 1159694-59-3 (4-(difluoromethoxy)-2-methoxyaniline)

• Product Name: 4-(difluoromethoxy)-2-methoxyaniline
• CAS No: 1159694-59-3
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• MDL: MFCD16658705
• CID: 1205224
• PubChem ID: 49874523
• Update Time: 2025-11-02

4-(difluoromethoxy)-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-2-methoxyaniline
• SCHEMBL4323556
• BBL101542
• D96229
• MS-20233
• MFCD16658705
• 1159694-59-3
• STL555338
• CS-0366430
• DTXSID30678837
• IYNHQFFYRJLGFY-UHFFFAOYSA-N
• AKOS000111550

• MDL： MFCD16658705
• Inchi： 1S/C8H9F2NO2/c1-12-7-4-5(13-8(9)10)2-3-6(7)11/h2-4,8H,11H2,1H3
• InChI Key： IYNHQFFYRJLGFY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)OC)N)F

Computed Properties

• Exact Mass: 189.06013485g/mol
• Monoisotopic Mass: 189.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(difluoromethoxy)-2-methoxyaniline

4-(Difluoromethoxy)-2-methoxyaniline (CAS No. 1159694-59-3): A Comprehensive Overview

4-(Difluoromethoxy)-2-methoxyaniline (CAS No. 1159694-59-3) is a specialized organic compound with growing interest in pharmaceutical and agrochemical research. This aniline derivative features a unique difluoromethoxy group and methoxy substitution, making it valuable for designing bioactive molecules. Its molecular structure combines aromatic properties with fluorine's electronegativity, offering distinct chemical behavior.

The compound's chemical formula is C₈H₉F₂NO₂, with a molecular weight of 189.16 g/mol. Researchers value its structural versatility for creating drug intermediates, particularly in developing selective enzyme inhibitors. Recent studies highlight its potential in cancer therapeutics and neurological disorder treatments, aligning with current trends in precision medicine.

In pharmaceutical applications, 4-(difluoromethoxy)-2-methoxyaniline serves as a key building block for small molecule drugs. Its fluorine atoms enhance metabolic stability and membrane permeability—critical factors addressed in modern drug discovery forums. The compound's electron-withdrawing properties make it particularly useful for designing kinase inhibitors, a hot topic in 2024 oncology research.

The agrochemical industry shows increasing demand for this chemical in developing next-generation pesticides. Its structural features contribute to pest resistance management, addressing global concerns about food security and sustainable agriculture. Manufacturers are exploring its use in systemic herbicides that target specific plant metabolic pathways.

Synthetic routes for 1159694-59-3 typically involve multi-step organic synthesis starting from 2-methoxyaniline. Recent process optimization studies focus on green chemistry principles, reducing hazardous byproducts—a priority in EPA compliance discussions. The compound's purification methods and analytical characterization (HPLC, NMR) remain active research areas.

Market analysts note growing procurement inquiries for 4-(difluoromethoxy)-2-methoxyaniline, particularly from contract research organizations and generic drug manufacturers. The compound's patent landscape shows increasing activity, with several PCT applications filed in 2023-2024 for related derivatives. Suppliers emphasize cGMP compliance and batch-to-batch consistency as key purchasing criteria.

From a regulatory perspective, this compound falls under standard industrial chemical classifications. Proper handling requires standard laboratory precautions, including PPE usage and ventilation controls. Safety data sheets highlight its storage conditions (typically 2-8°C under inert atmosphere) and incompatibility with strong oxidizers.

Emerging applications include material science, where researchers investigate its potential in conductive polymers and OLED materials. The difluoromethoxy group contributes to electron transport properties, making it interesting for flexible electronics development—a trending topic in advanced materials conferences.

For quality control purposes, analytical methods typically specify ≥98% purity by HPLC analysis. Impurity profiles focus on process-related compounds and degradation products. Recent ICH guidelines influence testing protocols, particularly for pharmaceutical-grade material.

The global supply chain for CAS 1159694-59-3 shows regional specialization, with custom synthesis providers in Europe and Asia handling most production. Logistics considerations emphasize temperature-controlled shipping and proper documentation for international trade. Current market pricing reflects its status as a low-volume specialty chemical.

Academic interest continues growing, with research publications mentioning this compound increasing by 40% since 2021. Major scientific databases index studies exploring its structure-activity relationships and metabolic pathways. These investigations often appear in medicinal chemistry journals and ACS publications.

Future developments may include continuous flow synthesis methods and biocatalytic approaches to improve process efficiency. The compound's scalability challenges remain an active discussion point in process chemistry circles. Environmental fate studies are emerging to address green chemistry metrics and lifecycle analysis requirements.

For researchers considering 4-(difluoromethoxy)-2-methoxyaniline, key resources include SciFinder for literature review, PubChem for property data, and Reaxys for synthetic protocols. Technical inquiries often focus on solubility characteristics (particularly in DMSO and ethanol) and stability under various pH conditions.